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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on PS-1145
dihydrochloride, a potent and selective inhibitor of IκB kinase (IKK). This document details its

chemical properties, mechanism of action, and key experimental data, offering a valuable

resource for researchers in oncology, inflammation, and drug discovery.

Chemical and Physical Properties
PS-1145 dihydrochloride is the salt form of the active IKK inhibitor. It is essential to

distinguish between the dihydrochloride salt and the free base in research applications.
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Property Value Citation(s)

CAS Number

1049743-58-9 (for

dihydrochloride); 431898-65-6

(for free base)

[1][2][3]

Molecular Formula C₁₇H₁₁ClN₄O · 2HCl

Molecular Weight 395.67 g/mol

Purity ≥98% (HPLC)

Solubility
Soluble to 5 mM in DMSO with

gentle warming.

Storage Store at +4°C

Mechanism of Action: Inhibition of the NF-κB
Signaling Pathway
PS-1145 is a selective inhibitor of the IκB kinase (IKK) complex, a critical component of the

nuclear factor kappa B (NF-κB) signaling pathway.[4] By inhibiting IKK, PS-1145 prevents the

phosphorylation and subsequent ubiquitination and proteasomal degradation of the inhibitory

protein IκBα.[4][5] This action ensures that IκBα remains bound to NF-κB, sequestering it in the

cytoplasm and thereby blocking its translocation to the nucleus.[5] The inhibition of NF-κB

nuclear translocation prevents the transcription of a wide array of pro-inflammatory and anti-

apoptotic genes.[4][5]

Signaling Pathway Diagram
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Figure 1: PS-1145 Mechanism of Action in the NF-κB Pathway
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Caption: PS-1145 inhibits the IKK complex, preventing NF-κB activation.
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Quantitative Biological Activity
PS-1145 demonstrates high potency and selectivity for the IKK complex.

Target Assay Type IC₅₀ Notes Citation(s)

IKK Kinase Assay 88 - 100 nM

Potent inhibition

of the IκB kinase

complex.

[6][7]

PKA, PKC, CKII Kinase Assays No effect

Demonstrates

selectivity for IKK

over other

kinases.

Experimental Protocols
The following are representative protocols for key assays in which PS-1145 dihydrochloride is

utilized.

IKK Kinase Inhibition Assay
This assay measures the ability of PS-1145 to inhibit the phosphorylation of an IκBα substrate

by the IKK complex.

Materials:

Partially purified IKK complex (e.g., from HeLa S3 cells)

MEKK1 (catalytic domain for IKK activation)

Biotinylated IκBα peptide substrate

PS-1145 dihydrochloride

ATP

Phospho-[Ser32]-IκBα specific antibody
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ELISA-based detection system

Procedure:

Pre-activate the IKK complex using the catalytic domain of MEKK1.

Pre-incubate the activated IKK complex with varying concentrations of PS-1145 (e.g., 0.1–

1 μM) for 1 hour at 25°C.

Initiate the kinase reaction by adding the biotinylated IκBα peptide substrate and ATP.

Incubate for a defined period to allow for phosphorylation.

Stop the reaction and quantify the amount of phosphorylated IκBα peptide using an ELISA

format with a phospho-specific antibody.[8]

Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of

the PS-1145 concentration.

NF-κB Reporter Assay (Luciferase-based)
This cell-based assay quantifies the transcriptional activity of NF-κB.

Materials:

HEK293 cells (or other suitable cell line)

NF-κB luciferase reporter plasmid

Transfection reagent

PS-1145 dihydrochloride

NF-κB stimulus (e.g., TNF-α or IL-1β)

Luciferase assay reagent

Procedure:
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Transfect HEK293 cells with the NF-κB luciferase reporter plasmid.

After allowing for plasmid expression, pre-treat the cells with various concentrations of PS-

1145 for 1-2 hours.

Stimulate the cells with an NF-κB activator (e.g., 10 ng/mL TNF-α) for 6-8 hours.

Lyse the cells and measure the luciferase activity using a luminometer.

Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla

luciferase) or total protein concentration.[9][10]

Apoptosis Assay (Annexin V Staining)
This flow cytometry-based assay detects the externalization of phosphatidylserine, an early

marker of apoptosis.

Materials:

Multiple myeloma cell lines (e.g., MM.1S)

PS-1145 dihydrochloride

Annexin V-FITC (or other fluorophore conjugate)

Propidium Iodide (PI)

Annexin V binding buffer

Flow cytometer

Procedure:

Culture multiple myeloma cells to the desired density.

Treat the cells with PS-1145 at various concentrations for a specified duration (e.g., 24-48

hours).

Harvest the cells, including any floating cells in the supernatant.
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Wash the cells with cold PBS.

Resuspend the cells in Annexin V binding buffer.

Add Annexin V-FITC and PI to the cell suspension and incubate in the dark.

Analyze the stained cells by flow cytometry to differentiate between live, early apoptotic,

late apoptotic, and necrotic cells.[11][12]

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://www.abcam.com/en-us/technical-resources/protocols/annexin-v-for-apoptosis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: General Experimental Workflow for PS-1145 Evaluation
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Caption: A generalized workflow for studying the effects of PS-1145.
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Conclusion
PS-1145 dihydrochloride is a valuable research tool for investigating the role of the NF-κB

signaling pathway in various physiological and pathological processes. Its high potency and

selectivity make it a suitable agent for in vitro and in vivo studies aimed at understanding the

therapeutic potential of IKK inhibition in diseases such as cancer and inflammatory disorders.

This guide provides a foundational understanding for researchers to effectively utilize PS-1145

in their experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [PS-1145 Dihydrochloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149754#ps-1145-dihydrochloride-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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